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Compound of Interest

Compound Name: 3-Hydroxypicolinate

Cat. No.: B15391739 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Hydroxypicolinic acid, also known as 3-hydroxy-2-pyridinecarboxylic acid, is a pyridine

derivative that has garnered significant interest in various scientific fields. Its unique structural

features, including a carboxylic acid and a hydroxyl group on a pyridine ring, make it a versatile

molecule with applications ranging from a matrrix in mass spectrometry to a building block in

the synthesis of bioactive compounds. This technical guide provides an in-depth overview of

the chemical properties, structure, and known applications of 3-hydroxypicolinate, with a

focus on data relevant to researchers and professionals in drug development.

Chemical Structure
3-Hydroxypicolinic acid is a heterocyclic compound with the molecular formula C₆H₅NO₃. The

structure consists of a pyridine ring substituted with a carboxylic acid group at the 2-position

and a hydroxyl group at the 3-position.
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Caption: Chemical structure of 3-Hydroxypicolinic Acid.

Core Chemical Properties
The following table summarizes the key chemical and physical properties of 3-Hydroxypicolinic

acid.
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Property Value Source

IUPAC Name
3-hydroxypyridine-2-carboxylic

acid
[1]

Molecular Formula C₆H₅NO₃ [1]

Molecular Weight 139.11 g/mol [1]

CAS Number 874-24-8 [1]

Melting Point 208-212 °C [2]

Boiling Point ~393.5 °C (estimated) N/A

pKa (predicted) 1.14 ± 0.50 [3]

Appearance
Light yellow needles or white

to off-white crystalline powder
[2][4]

Solubility

Soluble in water (0.25g in

10ml). Soluble in DMSO and

acetonitrile.

[3][5]

InChI

InChI=1S/C6H5NO3/c8-4-2-1-

3-7-5(4)6(9)10/h1-3,8H,

(H,9,10)

[1]

SMILES C1=CC(=C(N=C1)C(=O)O)O [1]

Experimental Protocols
Synthesis of 3-Hydroxypicolinic Acid
While various synthetic routes exist, a common laboratory-scale synthesis is not extensively

detailed in a single protocol in the searched literature. However, a biosynthetic pathway has

been fully reconstituted in vitro.[6] This enzymatic synthesis starts from L-lysine and involves

three key enzymes: an L-lysine 2-aminotransferase, a two-component monooxygenase, and a

FAD-dependent dehydrogenase.[6] The process involves the C-3 hydroxylation of piperideine-

2-carboxylic acid followed by tautomerization.[6]
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For chemical synthesis, one reported method involves the oxidation of 3-amino-2-picoline.

Another approach starts from 2-chloro-3-hydroxypyridine. A multi-step synthesis starting from

2-Pyridinecarboxaldehyde has also been reported, involving oxidation with quinolinium

dichromate in acetic acid.[7] A detailed, standardized protocol for these methods would require

further optimization and validation in a laboratory setting.

Use as a MALDI Matrix
3-Hydroxypicolinic acid is widely used as a matrix for the analysis of oligonucleotides and other

biomolecules by Matrix-Assisted Laser Desorption/Ionization (MALDI) mass spectrometry.[2][8]

Protocol for MALDI Matrix Preparation:

Stock Solution: Prepare a saturated solution of 3-Hydroxypicolinic acid in a 1:1 (v/v) mixture

of acetonitrile and water.

Working Solution: The working solution can be prepared by diluting the stock solution with

the same solvent system. The final concentration may need to be optimized depending on

the analyte.

Sample Preparation:

Dried-Droplet Method: Mix the analyte solution with the matrix solution in a 1:1 ratio. Spot

1-2 µL of the mixture onto the MALDI target plate and allow it to air dry at room

temperature.

Thin-Layer Method: First, apply a thin layer of the matrix solution to the target plate and

allow it to crystallize. Then, apply a small volume of the analyte solution on top of the

matrix layer and let it dry.

Biological Activity and Signaling Pathways
Currently, there is limited direct evidence in the scientific literature detailing the specific

signaling pathways modulated by 3-Hydroxypicolinate itself in the context of drug

development. However, its ability to form stable complexes with various metal ions has been

explored for potential therapeutic applications.
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Metal Complexes and Biological Activity
3-Hydroxypicolinate acts as a bidentate ligand, coordinating with metal ions through the

nitrogen of the pyridine ring and the oxygen of the deprotonated carboxylic group. These metal

complexes have shown a range of biological activities:

Cytotoxic and Antimycobacterial Activity: Copper (II) complexes of 3-hydroxypicolinic acid

have demonstrated cytotoxic and antimycobacterial properties.[9][10] The exact mechanism

of action and the signaling pathways involved have not been fully elucidated but are likely

related to the complex's ability to interact with biological macromolecules.

Insulin-Mimetic Activity: Certain metal complexes of 3-hydroxypicolinate have been

investigated for their insulin-mimetic activities.[11] It is suggested that the 3-
hydroxypicolinate ligand acts as a carrier for the metal ion, which is responsible for the

biological effect.[11] The specific signaling pathways in insulin metabolism that these

complexes may interact with require further investigation.

Role as a Scaffold in Drug Design
The pyridine ring is a well-established "privileged scaffold" in medicinal chemistry, appearing in

numerous approved drugs.[12] The presence of both a hydroxyl and a carboxylic acid group on

the 3-hydroxypicolinate scaffold provides multiple points for chemical modification, making it

an attractive starting point for the design and synthesis of novel drug candidates.[4][13] Its

ability to chelate metal ions can also be exploited in the design of metallodrugs.[14][15][16]

Logical Relationships and Experimental Workflows
The following diagram illustrates a simplified workflow for investigating the potential of 3-
hydroxypicolinate derivatives in drug discovery.
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Caption: Drug discovery workflow using 3-hydroxypicolinate.

Conclusion
3-Hydroxypicolinic acid is a molecule with well-defined chemical and physical properties and

established applications, most notably as a matrix in MALDI mass spectrometry. While its direct

role in specific biological signaling pathways is not yet well-documented, its structural features

and ability to form bioactive metal complexes make it a compound of interest for further

investigation in drug discovery and development. Future research should focus on elucidating

the mechanisms of action of its biologically active derivatives and complexes to fully realize its

therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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